![molecular formula C18H19NO5 B5767432 methyl 4,5-dimethoxy-2-[(2-methylbenzoyl)amino]benzoate](/img/structure/B5767432.png)
methyl 4,5-dimethoxy-2-[(2-methylbenzoyl)amino]benzoate
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Overview
Description
Synthesis Analysis
The synthesis of compounds structurally similar to methyl 4,5-dimethoxy-2-[(2-methylbenzoyl)amino]benzoate often involves intricate organic reactions that can include palladium-catalyzed oxidative aminocarbonylation-cyclization processes. For example, a synthesis approach for related compounds involves starting from readily available precursors through tandem oxidative aminocarbonylation of triple bonds followed by intramolecular conjugate addition, indicating a significant degree of stereoselectivity in the formation of these compounds (Gabriele et al., 2006).
Molecular Structure Analysis
Molecular structure analyses of similar compounds reveal nearly planar structures with methyl and/or carboxylic acid groups lying out of the molecular plane due to steric interactions. Such compounds can form unusual intramolecular hydrogen bonds, contributing to their unique physical and chemical properties (Barich et al., 2004).
Chemical Reactions and Properties
The chemical reactivity of this compound derivatives involves a range of reactions, from hydrogenation processes to more complex reactions such as Diels-Alder cycloadditions. These reactions can lead to the formation of diverse and structurally complex products, showcasing the compound's versatile reactivity (Kranjc et al., 2011).
Physical Properties Analysis
The physical properties of these compounds, including melting points, solubility, and crystalline structure, are influenced by their molecular architecture. Intramolecular hydrogen bonding and π-π interactions play a crucial role in dictating these properties, affecting the compound's solubility and stability (Portilla et al., 2007).
Chemical Properties Analysis
Chemical properties such as acidity, basicity, and reactivity towards various chemical reagents are determined by the functional groups present in the compound. Studies on similar compounds emphasize the importance of functional groups in facilitating reactions such as esterification and amide formation, which are pivotal in synthetic chemistry (Toplak et al., 1999).
properties
IUPAC Name |
methyl 4,5-dimethoxy-2-[(2-methylbenzoyl)amino]benzoate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19NO5/c1-11-7-5-6-8-12(11)17(20)19-14-10-16(23-3)15(22-2)9-13(14)18(21)24-4/h5-10H,1-4H3,(H,19,20) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PQJMOKGMIHHBRZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1C(=O)NC2=CC(=C(C=C2C(=O)OC)OC)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19NO5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
329.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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